4-Piperidineacetic acid, 1-(3,4-dimethylbenzoyl)-

• IUPAC Name: 2-[1-(3,4-dimethylbenzoyl)piperidin-4-yl]acetic acid
• InChI: InChI=1S/C16H21NO3/c1-11-3-4-14(9-12(11)2)16(20)17-7-5-13(6-8-17)10-15(18)19/h3-4,9,13H,5-8,10H2,1-2H3,(H,18,19)
• InChI Key: VANLROWGPKKWIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCC(CC2)CC(=O)O)C
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol

Description

“4-Piperidineacetic acid, 1-(3,4-dimethylbenzoyl)-” is a chemical compound. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine-containing compounds has long been widespread. The use of esters of 3-oxocarboxylic acid instead of aldehyde resulted in a product containing four stereocenters. Moreover, the resulting piperidinol undergoes dehydration in an acidic environment to form 1,4,5,6-tetrahydropyridine.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.

Scientific Research Applications

Conformational Analysis

4-Piperidineacetic acid has been the subject of conformational analysis through various methods. One study synthesized 1-piperidineacetic acid as monohydrate and determined its structure using X-ray diffraction methods. This research revealed that the acid molecule appears in a zwitterionic form with two equivalent carboxylic oxygen atoms, highlighting the structural complexities of such compounds (Dega-Szafran et al., 2002).

Complex Formation with Other Molecules

4-Piperidineacetic acid is known to form complexes with other molecules. For instance, the structure of the 2:1 complex of 1-piperidineacetic acid with p-hydroxybenzoic acid was studied, showing how these compounds interact at the molecular level, forming cyclic dimers and engaging in various hydrogen bonds (Dega-Szafran et al., 2007).

Crystal and Molecular Structure Studies

Research on the crystal and molecular structure of 4-Piperidineacetic acid complexes, such as with 2,6-dichloro-4-nitrophenol, has been conducted. These studies provide insight into the formation of centrosymmetric dimers and the various intermolecular and intramolecular interactions within the crystal lattice (Dega-Szafran et al., 2005).

Application in Synthesis of Novel Compounds

4-Piperidineacetic acid derivatives have been utilized in the synthesis of novel compounds, such as in the preparation of enantiomers of 6-ethoxy-3-ethyl-2,3,4,5-tetrahydro-4-pyridineacetic acid ethyl ester. This process involves multiple steps, including debenzylation, esterification, and ethylation, demonstrating the compound's role in complex chemical syntheses (Fujii et al., 1985).

Electrochemical Behavior and Biological Activity

4-Piperidineacetic acid derivatives have been studied for their electrochemical behavior and biological activities. For example, a series of novel Mannich bases bearing pyrazolone moiety were synthesized from 4-piperidineacetic acid derivatives, and their electrochemical behavior and enzyme inhibitory activities were explored (Naik et al., 2013).

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that there is a potential for future research and development in this area.